Cas no 2137571-63-0 (4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one)

• Product Name: 4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one
• CAS No: 2137571-63-0
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 5898790
• PubChem ID: 165842619
• Update Time: 2025-10-31

4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one Chemical and Physical Properties

Names and Identifiers

• 2137571-63-0
• EN300-737325
• 4',5'-dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one
• 4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one

• Inchi： 1S/C12H18O2/c1-7-3-4-12(6-8(7)2)11(13)9-5-10(9)14-12/h7-10H,3-6H2,1-2H3
• InChI Key： NDYPLKHFMCUKQM-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)C(C)C2)C(C2CC12)=O

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one

Introduction to 4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one (CAS No. 2137571-63-0)

The compound 4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one (CAS No. 2137571-63-0) represents a fascinating molecular architecture that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic oxazolidinone derivative exhibits a unique blend of structural features that make it a promising candidate for further exploration in drug discovery and synthetic applications.

At the core of its molecular structure lies a spirocyclic framework, which is a key feature contributing to its stability and reactivity. The spiro connection between the bicyclo[3.1.0]hexane and cyclohexane moieties introduces rigidity to the molecule, which can be leveraged to optimize binding interactions with biological targets. This rigidity, combined with the presence of an oxaspiro core, suggests potential applications in the design of small-molecule inhibitors or modulators.

The presence of methyl groups at the 4' and 5' positions further modulates the electronic and steric properties of the molecule. These substituents can influence both the solubility and metabolic stability of the compound, making them critical parameters in drug-like properties assessment. The 2-oxaspiro motif introduces a heterocyclic ring system that is known to enhance binding affinity and selectivity in many pharmacological contexts.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional properties. These molecules often exhibit enhanced binding affinities and reduced metabolic liability compared to their acyclic counterparts. The spiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane] scaffold, in particular, has been explored for its potential in developing novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The oxazolidinone moiety is known to interact favorably with enzymes by forming hydrogen bonds and hydrophobic interactions. This makes it an attractive scaffold for designing molecules that can modulate enzyme activity, which is crucial for treating a wide range of diseases.

Recent studies have highlighted the importance of spirocyclic oxazolidinones in medicinal chemistry. For instance, derivatives of this class have been shown to exhibit inhibitory activity against various enzymes involved in cancer metabolism and inflammation pathways. The structural features of 4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one align well with these findings, suggesting that it may possess similar bioactivity profiles.

The synthesis of this compound presents an interesting challenge due to its complex spirocyclic structure. However, advances in synthetic methodologies have made it more feasible to access such molecules with high precision and yield. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been instrumental in constructing these intricate frameworks efficiently.

The pharmacokinetic properties of 4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one are also worth considering. The presence of methyl groups can influence both lipophilicity and metabolic clearance rates, which are critical factors in drug development. Computational modeling and experimental studies are essential to optimize these parameters for therapeutic applications.

In conclusion, 4',5'-Dimethyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one (CAS No. 2137571-63-0) represents a structurally intriguing molecule with significant potential in medicinal chemistry and drug discovery. Its unique spirocyclic architecture combined with functional groups such as oxazolidinone moieties makes it a promising candidate for further exploration in developing novel therapeutic agents.